Mechanistic investigation of the sulfur precursor evolution in the synthesis of highly photoluminescent Cd0.15Zn0.85S quantum dots†
New Journal of Chemistry Pub Date: 2018-07-31 DOI: 10.1039/C8NJ03077D
Abstract
Semiconductor quantum dots (QDs) with stable and wavelength-tunable photoluminescence (PL) are very promising emitters for various photonic and optoelectronic applications. In this paper, we describe a comparison of four synthetic approaches for highly photoluminescent blue-emitting Cd0.15Zn0.85S QDs. (Z)-1-(Octadec-9-enyl)-3-phenylthiourea, initially prepared from phenyl isothiocyanate and oleylamine, was used as the source of sulfur. Environmentally friendly and commercially available N,N′-disubstituted thiourea in combination with well-known methods is a suitable precursor for the highly reproducible synthesis and further large-scale production of ternary Cd0.15Zn0.85S QDs. This study was carried out to examine the mechanism of interaction between disubstituted thiourea and metal carboxylates in one of two tautomeric forms under the influence of oleylamine, which was taken as a base in the synthesis of the QDs by hot-injection and one-pot methods. Chemical and thermal decompositions of the QDs were performed to get information about the amount and composition of organic ligands in their shells. To elucidate the mechanisms of QD formation, the organic products were studied by NMR. Optical studies showed that the prepared nanomaterials exhibit narrow emission peaks with a full width half maximum (FWHM) of around 19–33 nm and a very small size of nanocrystals (1.59–3.53 nm).
Recommended Literature
- [1] Enhancement of electrochemical performance of silicon nanowires by homostructured interface used as anode materials for lithium ion batteries
- [2] Decoding structural complexity in conical carbon nanofibers†
- [3] Electrochemical biomemory devices based on self-assembled graphene–Shewanella oneidensis composite biofilms
- [4] Properties of powders. Part IX. The scattering of light by graded particles in suspension
- [5] Photoreduction of CO2 to methanol with hexanuclear molybdenum [Mo6Br14]2− cluster units under visible light irradiation†
- [6] Recent progress in selenite and tellurite based SHG materials
- [7] Errata
- [8] Plasmonic nanopapers: flexible, stable and sensitive multiplex PUF tags for unclonable anti-counterfeiting applications†
- [9] Cheese-like bulk carbon with nanoholes prepared from egg white as an anode material for lithium and sodium ion batteries
- [10] Enhancement of the thermoelectric power factor by tuning the carrier concentration in Cu-rich and Ge-poor colusites Cu26+xNb2Ge6−xS32†
